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Compound of Interest

Compound Name:
4-(4-Chlorophenyl)-2-

methoxyphenol

CAS No.: 57074-44-9

Cat. No.: B6323088

Get Quote

Executive Summary
This technical guide provides an in-depth analysis of 4-(4-Chlorophenyl)-2-methoxyphenol
(CAS 57074-44-9), a specific biaryl scaffold belonging to the class of 4-aryl-2-methoxyphenols

(or 4-arylguaiacols). Structurally, this molecule fuses the antioxidant core of guaiacol (2-

methoxyphenol) with a lipophilic 4-chlorophenyl moiety.

This scaffold is a "privileged structure" in medicinal chemistry, serving as a versatile template

for:

Antimicrobial Agents: The lipophilic biphenyl skeleton facilitates membrane penetration, while

the phenolic hydroxyl group disrupts metabolic processes.

Tyrosinase Inhibitors: As a biphenyl analog of tyrosine/phenol, it competitively inhibits

tyrosinase, relevant for hyperpigmentation therapeutics.

Antioxidants: The ortho-methoxy substituted phenol is a potent radical scavenger.
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This guide details the Suzuki-Miyaura cross-coupling synthesis (the industry standard),

structural-activity relationships (SAR), and experimental protocols for validation.

Chemical Architecture & SAR Analysis
The molecule can be dissected into three pharmacophoric regions, each contributing to its

physicochemical profile.

Structural Dissection
Region A (The Head): 2-Methoxyphenol (Guaiacol) Core

Function: Hydrogen bond donor (OH) and acceptor (OMe).

Reactivity: The phenolic proton is acidic (pKa ~10), allowing for deprotonation and

interactions with metal centers (e.g., Copper in tyrosinase). The methoxy group stabilizes

the phenoxy radical, enhancing antioxidant capacity.

Region B (The Linker): Biaryl Bond

Function: Provides a rigid spacer that orients the two aromatic rings.

Nature: The bond allows for restricted rotation, creating distinct conformers that fit into

hydrophobic protein pockets.

Region C (The Tail): 4-Chlorophenyl Group[1]

Function: Lipophilic anchor.

Effect: The chlorine atom at the para-position increases metabolic stability (blocking P450

oxidation) and enhances lipophilicity (LogP), improving membrane permeability.

Pharmacophore Visualization (DOT)
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Figure 1: Pharmacophore dissection of the 4-(4-Chlorophenyl)-2-methoxyphenol scaffold.

Synthetic Methodology: Suzuki-Miyaura Coupling
The most robust route to 4-(4-Chlorophenyl)-2-methoxyphenol is the Palladium-catalyzed

Suzuki-Miyaura cross-coupling. This method is preferred over oxidative coupling due to its

regioselectivity and high yields.

Retrosynthetic Analysis
Target: 4-(4-Chlorophenyl)-2-methoxyphenol[1]

Disconnection: Aryl-Aryl bond.

Coupling Partners:

Electrophile: 4-Bromo-2-methoxyphenol (4-Bromoguaiacol).

Nucleophile: 4-Chlorophenylboronic acid.

Detailed Experimental Protocol (SOP)
Objective: Synthesis of 4-(4-Chlorophenyl)-2-methoxyphenol on a 5 mmol scale.
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Reagents:

4-Bromo-2-methoxyphenol (1.0 equiv, 1.02 g)

4-Chlorophenylboronic acid (1.2 equiv, 0.94 g)

Pd(PPh3)4 (Tetrakis(triphenylphosphine)palladium(0)) (3 mol%, 0.17 g)

Potassium Carbonate (K2CO3) (2.0 equiv, 1.38 g)

Solvent: 1,4-Dioxane / Water (4:1 ratio, 25 mL)

Step-by-Step Procedure:

Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux

condenser. Flush with Argon or Nitrogen.

Dissolution: Add 4-Bromo-2-methoxyphenol and 4-Chlorophenylboronic acid to the flask.

Dissolve in 20 mL of 1,4-Dioxane.

Base Addition: Dissolve K2CO3 in 5 mL of distilled water and add to the reaction mixture.

Degassing: Sparge the biphasic mixture with Argon for 15 minutes to remove dissolved

oxygen (Critical for catalyst longevity).

Catalyst Addition: Add Pd(PPh3)4 quickly under a positive stream of Argon.

Reflux: Heat the reaction mixture to 90°C (oil bath temperature) for 12–16 hours. Monitor by

TLC (Hexane:EtOAc 4:1).

Workup:

Cool to room temperature.

Quench with 1M HCl (10 mL) to neutralize the phenolate.

Extract with Ethyl Acetate (3 x 20 mL).
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Wash combined organics with Brine, dry over anhydrous Na2SO4, and concentrate in

vacuo.

Purification: Purify the crude residue via flash column chromatography (Silica Gel 60).

Eluent: Gradient from 100% Hexane to 80:20 Hexane:Ethyl Acetate.

Product: Off-white solid.

Synthesis Workflow Diagram (DOT)
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Figure 2: Step-by-step workflow for the Suzuki-Miyaura cross-coupling synthesis.

Analytical Characterization Data (Expected)
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To validate the synthesis, the following spectral data should be obtained.

Technique
Expected Signal /
Characteristic

Assignment

1H NMR (CDCl3) δ ~3.95 ppm (s, 3H) Methoxy group (-OCH3)

δ ~5.70 ppm (s, 1H, broad)
Phenolic -OH (Exchangeable

with D2O)

δ ~6.90–7.10 ppm (m, 3H)
Guaiacol aromatic protons

(ABX system)

δ ~7.35–7.50 ppm (m, 4H)
4-Chlorophenyl aromatic

protons (AA'BB' system)

13C NMR δ ~56.0 ppm Methoxy carbon

δ ~146.0, 145.0 ppm
C-O carbons (Phenolic C-1,

Methoxy C-2)

δ ~133.0 ppm C-Cl carbon

Mass Spec (ESI) [M-H]- = 233.0
Negative ion mode (Loss of

phenolic proton)

IR Spectroscopy ~3400 cm-1 (Broad) O-H stretch

~1260 cm-1 C-O stretch (Aryl ether)

Functional Applications & Biological Relevance[2]
[3][4][5]
Antimicrobial Activity
Chlorinated biphenylols are known for their ability to disrupt bacterial cell membranes. The 4-

(4-chlorophenyl) moiety acts as a "lipophilic tail" that inserts into the lipid bilayer, while the polar

phenolic head group resides at the interface, causing depolarization.

Target: Gram-positive bacteria (e.g., S. aureus) and Fungi (Candida spp.).
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Mechanism: Membrane disruption and oxidative stress induction.

Tyrosinase Inhibition (Depigmentation)
The structural similarity of 4-aryl-2-methoxyphenols to tyrosine allows them to dock into the

active site of Tyrosinase.

Mechanism: Competitive inhibition. The phenolic oxygen coordinates with the binuclear

Copper active site, preventing the oxidation of Tyrosine to DOPA quinone.

Application: Skin whitening agents and anti-browning additives for food.

Antioxidant Potential
The 2-methoxy group provides steric hindrance and electron donation, stabilizing the phenoxy

radical formed after hydrogen atom transfer (HAT).

Reaction:ArOH + R• → ArO• + RH

Stability: The ArO• radical is stabilized by resonance across the biphenyl system and the

electron-donating methoxy group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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